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Compound of Interest

Compound Name: 25I-Nboh

Cat. No.: B1247403

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 251-NBOH, a potent phenethylamine derivative. The information is intended for
researchers, scientists, and drug development professionals. Given the limited toxicological
data on 25I-NBOH, it is prudent to handle it as a highly potent compound, adopting stringent
safety measures. Information regarding its analogue, 251-NBOMe, is used to inform these
recommendations due to their structural similarity and shared biological targets.

Health Hazard Information

251-NBOH is a potent agonist of the 5-HT2A serotonin receptor.[1] Its toxicological properties
have not been thoroughly investigated, but the Safety Data Sheet (SDS) for the related
compound 251-NBOMe indicates it may be harmful if swallowed, cause skin and serious eye
irritation, and may lead to respiratory irritation.[2] Due to its high potency, there is a significant
risk of overdose.[3] Symptoms of toxicity associated with related NBOMe compounds include
tachycardia, hypertension, agitation, hallucinations, seizures, and hyperthermia.[4][5][6]

Quantitative Safety Data

Due to the novelty of 251-NBOH, specific Occupational Exposure Limits (OELS) have not been
established. However, its high potency necessitates a conservative approach, treating it as a
high-potency active pharmaceutical ingredient (HPAPI). The primary guiding data point is its
affinity for the serotonin 5-HT2A receptor.
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0.061 nM 25|-NBOH NBOMe, requiring
receptor . "
minute quantities for
biological effect.[1][7]
Acute Toxicity: Oral,
Category 4; Skin
Corrosion/Irritation, Harmful if swallowed,
Category 2; Serious causes skin and
GHS Hazard 251-NBOMe ) o
o Eye Damage/Eye serious eye irritation,
Classifications (analogue)

Irritation, Category 2;
Specific Target Organ
Toxicity (single

exposure), Category 3

may cause respiratory

irritation.[2]

Operational Plan: Safe Handling Protocol

Handling potent compounds like 251-NBOH requires a multi-layered safety approach

encompassing engineering controls, personal protective equipment, and strict procedures.[8][9]

Engineering Controls & Designated Area

o Designated Area: All work with 251-NBOH must be conducted in a designated and clearly

marked area with restricted access.

» Containment: A certified chemical fume hood, ventilated laminar flow enclosure, or a glove

box isolator is mandatory for all manipulations of the solid compound or its solutions.[8][10]

The goal is to control airborne particles and prevent contamination.[11]

o Ventilation: The work area must have single-pass air with a high number of air changes per
hour.[9] The exhaust should be HEPA-filtered.[10]

o Work Surface: Use disposable bench liners to contain spills and facilitate cleanup.

Personal Protective Equipment (PPE)
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A full gowning procedure is required. PPE should be donned before entering the designated
area and removed before exiting.

» Gloves: Wear two pairs of compatible, chemical-resistant gloves (e.qg., nitrile).[9] Check for
perforations before use.

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes and airborne particles.[2]

o Lab Coat/Gown: A dedicated lab coat or disposable gown with long sleeves and tight cuffs is
required.[2]

» Respiratory Protection: For handling powders outside of an isolator, a powered air-purifying
respirator (PAPR) is recommended.[8] At a minimum, a NIOSH-approved respirator should
be used.[2]

Step-by-Step Handling Procedure

e Preparation:

o Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and place them
on the disposable liner inside the containment unit (fume hood/glove box).

o Ensure an eyewash station and safety shower are immediately accessible.[2]

o Prepare a waste container for all disposable items that come into contact with the
chemical.

e Weighing (Solid Compound):

o Perform all weighing operations within the containment unit.

[¢]

Use the smallest feasible quantity of material.

o

Handle the compound gently to avoid creating airborne dust.

[e]

Use dedicated, clearly labeled utensils.
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» Solution Preparation:
o Add solvent to the solid compound slowly to avoid splashing.
o Keep containers tightly closed when not in use.[2]

o Post-Handling:

o Wipe down all surfaces within the containment unit with an appropriate deactivating
solution (if known) or a cleaning agent like 70% ethanol, followed by water.

o Wipe down the exterior of all containers before removing them from the designated area.

o Dispose of all contaminated disposable items in the designated hazardous waste
container.

Disposal Plan

o Waste Segregation: All materials contaminated with 251-NBOH, including gloves, bench
liners, pipette tips, and excess material, must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container.[2][12]

o Container Labeling: The waste container must be labeled "Hazardous Waste" and include
the chemical name "25|-NBOH."

o Disposal Method: Arrange for disposal through your institution's environmental health and
safety (EHS) office. Disposal must be in accordance with all local, state, and federal
regulations for chemical waste. Do not discharge into drains or the environment.[12]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
20 minutes. Remove contaminated clothing and seek medical attention.[2][12]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 20 minutes,
holding the eyelids open. Seek immediate medical attention.[2]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[12]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[12]

e Spill:
o Evacuate the area.
o Wear full PPE, including respiratory protection.
o For small spills, gently cover with an absorbent material.

o Collect the material using non-sparking tools and place it in the hazardous waste

container.[2]

o Clean the spill area thoroughly.

Workflow Visualization

The following diagram illustrates the critical workflow for safely handling 251-NBOH in a

laboratory setting.
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Caption: Workflow for Safe Handling of Potent 251-NBOH Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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